Cas no 5335-70-6 (Picolinic Acid, Decyl Ester)

Picolinic Acid, Decyl Ester structure
Product name:Picolinic Acid, Decyl Ester
Picolinic Acid, Decyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Picolinic Acid, Decyl Ester
- Pyridin-2-carbonsaeure-decylester
- CTK3B2562
- AGN-PC-00L3OB
- AKOS005068375
- Pyridin-2-carbonsaeure-bornylester
- pyridine-2-carboxylic acid bornyl ester
- pyridine-2-carboxylic acid decyl ester
- 2-Pyridinecarboxylic acid, 1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester
- Pyridin-2-carbonsaeure-decylester; CTK3B2562; AGN-PC-00L3OB; AKOS005068375; Pyridin-2-carbonsaeure-bornylester; pyridine-2-carboxylic acid bornyl ester; pyridine-2-carboxylic acid decyl ester; 2-Pyridinecarboxylic acid, 1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester;
- DTXSID00967982
- decyl pyridine-2-carboxylate
- NSC-963
- 5335-70-6
- NSC963
-
- Inchi: InChI=1S/C16H25NO2/c1-2-3-4-5-6-7-8-11-14-19-16(18)15-12-9-10-13-17-15/h9-10,12-13H,2-8,11,14H2,1H3
- InChI Key: QFLVNAYJXQHCRZ-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCOC(=O)C1=CC=CC=N1
Computed Properties
- Exact Mass: 263.18865
- Monoisotopic Mass: 263.189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 11
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2Ų
- XLogP3: 5
Experimental Properties
- Density: 0.978
- Boiling Point: 370.8°C at 760 mmHg
- Flash Point: 178°C
- Refractive Index: 1.49
- PSA: 39.19
- LogP: 4.37910
Picolinic Acid, Decyl Ester Related Literature
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Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
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